![molecular formula C24H30O4 B1239168 7-[(E)-5-[(1S,3R)-3-hydroxy-2,2-dimethyl-6-methylidenecyclohexyl]-3-methylpent-2-enoxy]chromen-2-one](/img/structure/B1239168.png)
7-[(E)-5-[(1S,3R)-3-hydroxy-2,2-dimethyl-6-methylidenecyclohexyl]-3-methylpent-2-enoxy]chromen-2-one
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Overview
Description
7-[(E)-5-[(1S,3R)-3-hydroxy-2,2-dimethyl-6-methylidenecyclohexyl]-3-methylpent-2-enoxy]chromen-2-one is a natural product found in Apiaceae with data available.
Scientific Research Applications
Synthesis and Biological Screening
7-Hydroxy-4-methyl-2H-chromen-2-one and its derivatives have been synthesized for selected biological screenings. Some derivatives exhibited a high degree of cytotoxic activity and bactericidal activity, indicating potential for the development of new therapeutic agents (Khan et al., 2003).
Chemical Transformations in Diels–Alder Reaction
The compound has been studied for its role in the inverse electron-demand Diels–Alder reaction. This research is significant for understanding the chemical transformations of chromen-2-one derivatives, which are crucial in synthetic organic chemistry (Popova et al., 2019).
Molecular Modeling and Anticancer Potential
Molecular modeling studies have suggested that certain chromene derivatives could act as DNA intercalators, qualifying them as potential leads for new anticancer drugs. This highlights the compound's significance in the development of novel anticancer therapies (Santana et al., 2020).
Histamine Release Inhibition
Studies on prenylated orcinol derivatives, including chromen-2-one derivatives, have shown significant inhibitory effects on histamine release. This suggests a potential therapeutic application in conditions associated with histamine release (Iwata et al., 2004).
Antimicrobial and Antioxidant Activities
Chromen-2-one derivatives have been synthesized and screened for their antimicrobial and antioxidant activities. These compounds showed a broad spectrum of activities, indicating their potential in the development of new antimicrobial and antioxidant agents (Khan et al., 2004).
properties
Molecular Formula |
C24H30O4 |
---|---|
Molecular Weight |
382.5 g/mol |
IUPAC Name |
7-[(E)-5-[(1S,3R)-3-hydroxy-2,2-dimethyl-6-methylidenecyclohexyl]-3-methylpent-2-enoxy]chromen-2-one |
InChI |
InChI=1S/C24H30O4/c1-16(5-10-20-17(2)6-11-22(25)24(20,3)4)13-14-27-19-9-7-18-8-12-23(26)28-21(18)15-19/h7-9,12-13,15,20,22,25H,2,5-6,10-11,14H2,1,3-4H3/b16-13+/t20-,22+/m0/s1 |
InChI Key |
XXKXCRGLMFAXTK-ZTKAZNOESA-N |
Isomeric SMILES |
C/C(=C\COC1=CC2=C(C=C1)C=CC(=O)O2)/CC[C@H]3C(=C)CC[C@H](C3(C)C)O |
SMILES |
CC(=CCOC1=CC2=C(C=C1)C=CC(=O)O2)CCC3C(=C)CCC(C3(C)C)O |
Canonical SMILES |
CC(=CCOC1=CC2=C(C=C1)C=CC(=O)O2)CCC3C(=C)CCC(C3(C)C)O |
synonyms |
farnesiferol B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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